2-(2-chloro-6-fluorophenyl)-N-(2-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl)acetamide
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Overview
Description
The compound contains several functional groups, including a chloro-fluorophenyl group, an acetamide group, and an imidazopyridine group . These groups are common in medicinal chemistry and material science due to their wide range of applications .
Synthesis Analysis
The synthesis of such compounds often involves strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions .Molecular Structure Analysis
The compound is a fused bicyclic heterocycle, which is a common structure in medicinal chemistry .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its structure. For example, the presence of the chloro and fluoro groups on the phenyl ring could affect the compound’s reactivity and polarity .Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of the compound 2-(2-chloro-6-fluorophenyl)-N-(2-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl)acetamide:
Medicinal Chemistry
This compound, due to its imidazo[1,2-a]pyridine scaffold, is of significant interest in medicinal chemistry. Imidazo[1,2-a]pyridines are known for their broad spectrum of biological activities, including anti-inflammatory, antiviral, and anticancer properties . Researchers are exploring this compound for its potential to develop new therapeutic agents targeting various diseases.
Pharmaceutical Development
In pharmaceutical development, this compound is being investigated for its potential as a lead compound in drug discovery. Its unique structure allows for the modification and optimization of pharmacokinetic and pharmacodynamic properties, making it a promising candidate for developing new drugs .
Material Science
The structural characteristics of imidazo[1,2-a]pyridine derivatives make them valuable in material science. This compound can be used in the synthesis of novel materials with specific electronic, optical, and mechanical properties. These materials have applications in the development of organic semiconductors, light-emitting diodes (LEDs), and photovoltaic cells .
Chemical Synthesis
This compound is also significant in the field of chemical synthesis. It serves as a versatile building block for the synthesis of more complex molecules. Researchers utilize it in various synthetic methodologies, including multicomponent reactions, condensation reactions, and tandem reactions, to construct diverse chemical entities .
Biological Studies
In biological studies, this compound is used to investigate the mechanisms of action of imidazo[1,2-a]pyridine derivatives. It helps in understanding how these compounds interact with biological targets, such as enzymes and receptors, which is crucial for the development of new therapeutic agents .
Toxicology
The compound is also studied in toxicology to evaluate its safety profile. Researchers conduct various assays to determine its potential toxicity, metabolism, and bioactivation pathways. This information is essential for assessing the compound’s suitability for further development as a drug candidate .
Environmental Chemistry
In environmental chemistry, this compound is explored for its potential impact on the environment. Studies focus on its degradation pathways, persistence, and bioaccumulation in different ecosystems. Understanding these factors is important for assessing the environmental risks associated with its use .
Agricultural Chemistry
Lastly, this compound has applications in agricultural chemistry. It is investigated for its potential use as a pesticide or herbicide due to its bioactive properties. Researchers aim to develop new agrochemicals that are effective against pests and weeds while being safe for the environment .
These diverse applications highlight the compound’s versatility and importance in various scientific research fields.
Synthesis of imidazo[1,2-a]pyridines: a decade update Synthetic approaches and functionalizations of imidazo[1,2-a]pyrimidines [Reactive Metabolite Trapping Studies on Imidazo- and 2-Methylimidazo 2,1- Discovery of 2- [ [2-Ethyl-6- [4- [2- (3-hydroxyazetidin-1-yl)-2-oxoethyl]piperazin-1-yl]-8-methylimidazo [1,2-a]pyridin-3-yl]methylamino]-4- (4-fluorophenyl)thiazole-5-carbonitrile (GLPG1690) [Functionalization of imidazo 1,2-
Future Directions
properties
IUPAC Name |
2-(2-chloro-6-fluorophenyl)-N-[2-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H17ClFN3O/c1-14-6-5-11-27-13-20(26-22(14)27)15-7-2-3-10-19(15)25-21(28)12-16-17(23)8-4-9-18(16)24/h2-11,13H,12H2,1H3,(H,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QOHDJRAZZXYHQP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CN2C1=NC(=C2)C3=CC=CC=C3NC(=O)CC4=C(C=CC=C4Cl)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H17ClFN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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